Cas no 1388031-39-7 (COc1ccc(Br)c2nc(N)[nH]c12)

• Product Name: COc1ccc(Br)c2nc(N)[nH]c12
• CAS No: 1388031-39-7
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 4824246
• Update Time: 2025-06-13

COc1ccc(Br)c2nc(N)[nH]c12 Chemical and Physical Properties

Names and Identifiers

• COc1ccc(Br)c2nc(N)[nH]c12
• 2-Amino-7-bromo-4-methoxy-1H-benzimidazole

• Inchi： 1S/C8H8BrN3O/c1-13-5-3-2-4(9)6-7(5)12-8(10)11-6/h2-3H,1H3,(H3,10,11,12)
• InChI Key： RRDQOWWZQTUGJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N=C(N)N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 1.8
• Topological Polar Surface Area: 63.9

Additional information on COc1ccc(Br)c2nc(N)[nH]c12

Introduction to Compound with CAS No. 1388031-39-7 and Product Name COc1ccc(Br)c2nc(N)[nH]c12

The compound with the CAS number 1388031-39-7 and the molecular formula COc1ccc(Br)c2nc(N)[nH]c12 represents a significant advancement in the field of pharmaceutical chemistry. This compound, which belongs to the class of heterocyclic aromatic derivatives, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a bromine substituent at the para position of the benzene ring, coupled with a nitrogen-containing heterocycle, makes this molecule a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design and synthesis of complex organic molecules. The compound in question exhibits a rich chemical framework that includes both aromatic and heterocyclic components. This structural complexity not only makes it an interesting subject for synthetic chemists but also suggests potential biological activity. The bromine atom, in particular, is a key feature that can be exploited for further functionalization, allowing for the creation of more diverse derivatives.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The nitrogen-containing heterocycle is known to be a common motif in biologically active molecules, including many FDA-approved drugs. By incorporating this motif into a molecule with additional functional groups, researchers can explore a wide range of biological activities. For instance, the compound could be investigated for its effects on enzyme inhibition or receptor binding, which are critical steps in drug development.

Recent studies have shown that compounds with similar structural features can exhibit potent activity against various diseases. For example, researchers have demonstrated that certain heterocyclic aromatic derivatives can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. The compound with CAS No. 1388031-39-7 may share some of these properties, making it a valuable candidate for further pharmacological investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are likely employed to construct the desired framework. These methods are well-established in the field of organic synthesis and have been successfully applied to similar molecules.

Once synthesized, the compound can be subjected to various analytical techniques to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to provide detailed information about the molecular structure. These data are crucial for understanding the compound's reactivity and potential biological activity.

The potential applications of this compound extend beyond pharmaceuticals. It could also be explored in materials science, where such molecules are used as intermediates for creating advanced polymers or functional materials. The versatility of its structure allows for modifications that could lead to novel materials with unique properties.

In conclusion, the compound with CAS No. 1388031-39-7 and the molecular formula COc1ccc(Br)c2nc(N)[nH]c12 represents a significant contribution to the field of chemical research. Its unique structural features and potential biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for such molecules, it is likely that this compound will play a vital role in future advancements.